Cas no 149019-54-5 ((6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE)

• Product Name: (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE
• CAS No: 149019-54-5
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD18837136
• CID: 822186
• Update Time: 2025-07-31

(6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE
• 6-chloro-N-cyclopropyl-3-Pyridinemethanamine
• N-[(6-chloropyridin-3-yl)methyl]cyclopropanamine
• (6-Chloropyridin-3-ylmethyl)cyclopropylamine
• (6-Chloro-pyridin-3-ylmethyl)-cyclopropylamine
• 6-chloro-N-cyclopropyl-3-pyridinylmethaneamine
• AB1009931
• AK-52008
• AM100266
• KB-02287
• N-(6-chloropyridin-3-ylmethyl)cyclopropylamine

• MDL： MFCD18837136
• Inchi： 1S/C9H11ClN2/c10-9-4-1-7(6-12-9)5-11-8-2-3-8/h1,4,6,8,11H,2-3,5H2
• InChI Key： AQFBPRSYDFQSPO-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(Cl)=NC=1)C1CC1

Experimental Properties

• Density: 1.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE

Comprehensive Overview of (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE (CAS No. 149019-54-5)

(6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE (CAS No. 149019-54-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine and cyclopropylamine structural motifs, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular formula is C9H11ClN2, and it exhibits a molecular weight of 182.65 g/mol. The presence of a chloro substituent on the pyridine ring enhances its reactivity, making it a valuable building block in organic synthesis.

The compound's chemical properties are influenced by its distinct functional groups. The pyridine ring contributes to its aromaticity and basicity, while the cyclopropylamine moiety introduces steric constraints that can be exploited in drug design. Researchers have explored its potential in the development of pharmaceutical intermediates, particularly in the synthesis of compounds targeting neurological and infectious diseases. Its structural features also make it a candidate for agrochemical applications, such as the development of novel pesticides and herbicides.

In recent years, the demand for (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE has surged due to its role in the synthesis of small molecule inhibitors and ligands for biological targets. The compound's ability to act as a scaffold for further functionalization has made it a popular choice in combinatorial chemistry and high-throughput screening. Additionally, its compatibility with modern green chemistry protocols aligns with the growing emphasis on sustainable synthetic methodologies.

The market dynamics for this compound reflect its increasing relevance in both academic and industrial settings. Suppliers and manufacturers have reported a steady rise in inquiries, particularly from pharmaceutical and agrochemical companies. The compound's CAS No. 149019-54-5 serves as a critical identifier in procurement databases, ensuring accurate sourcing and regulatory compliance. Its availability in various purity grades, including analytical standard and bulk quantities, caters to diverse research needs.

From a synthetic chemistry perspective, (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE offers several advantages. Its chloropyridine moiety facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. The cyclopropylamine group, known for its conformational rigidity, can enhance the binding affinity of derived compounds to biological targets. These attributes have spurred interest in its use for structure-activity relationship (SAR) studies and lead optimization campaigns.

The compound's applications extend beyond traditional drug discovery. It has been investigated as a precursor for fluorescent probes and molecular sensors, leveraging its aromatic system for optical properties. In material science, derivatives of (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE have been explored for their potential in organic electronics and catalysis. This multidisciplinary utility underscores its importance in contemporary chemical research.

Quality control and analytical characterization of (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE are critical for ensuring its suitability in sensitive applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. Regulatory guidelines, including those from the International Council for Harmonisation (ICH), provide frameworks for its safe handling and use in research.

Looking ahead, the compound's role in innovative therapeutics and sustainable agriculture is expected to expand. Advances in computational chemistry and machine learning are likely to accelerate the discovery of new derivatives with enhanced bioactivity. Furthermore, collaborations between academia and industry are poised to unlock novel applications, reinforcing the value of (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE as a cornerstone in modern chemical synthesis.

In summary, (6-CHLORO-PYRIDIN-3-YLMETHYL)-CYCLOPROPYL-AMINE (CAS No. 149019-54-5) represents a pivotal compound in the chemical sciences. Its unique structural features, broad applicability, and alignment with cutting-edge research trends make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is set to play a transformative role in addressing some of the most pressing challenges in health and environmental sustainability.